Cas no 2137581-28-1 (4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine)

4-Chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyrazole core and a difluorobutyl side chain, which may enhance metabolic stability and bioavailability. The presence of fluorine atoms can improve lipophilicity and binding affinity, making it a valuable intermediate for drug discovery. This compound is particularly useful in the synthesis of biologically active molecules, such as kinase inhibitors or antimicrobial agents. Its well-defined chemical properties and synthetic versatility make it suitable for exploratory studies in medicinal chemistry. Proper handling and storage under inert conditions are recommended to maintain stability.
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine structure
2137581-28-1 structure
Product Name:4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
CAS No:2137581-28-1
MF:C7H10ClF2N3
MW:209.624207019806
CID:6520683
PubChem ID:165479582
Update Time:2025-10-12

4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
    • EN300-1112811
    • 2137581-28-1
    • Inchi: 1S/C7H10ClF2N3/c1-2-7(9,10)4-13-3-5(8)6(11)12-13/h3H,2,4H2,1H3,(H2,11,12)
    • InChI Key: YIMDXLJTUWPJKW-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=NN(C=1)CC(CC)(F)F

Computed Properties

  • Exact Mass: 209.0531313g/mol
  • Monoisotopic Mass: 209.0531313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8Ų

4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1112811-0.05g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1 95%
0.05g
$948.0 2023-10-27
Enamine
EN300-1112811-0.1g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1 95%
0.1g
$993.0 2023-10-27
Enamine
EN300-1112811-0.25g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1 95%
0.25g
$1038.0 2023-10-27
Enamine
EN300-1112811-0.5g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1 95%
0.5g
$1084.0 2023-10-27
Enamine
EN300-1112811-1.0g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1
1g
$1599.0 2023-06-09
Enamine
EN300-1112811-2.5g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1 95%
2.5g
$2211.0 2023-10-27
Enamine
EN300-1112811-5.0g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1
5g
$4641.0 2023-06-09
Enamine
EN300-1112811-10.0g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1
10g
$6882.0 2023-06-09
Enamine
EN300-1112811-1g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1 95%
1g
$1129.0 2023-10-27
Enamine
EN300-1112811-5g
4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
2137581-28-1 95%
5g
$3273.0 2023-10-27

Additional information on 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine

Introduction to 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine (CAS No. 2137581-28-1)

4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2137581-28-1, this compound represents a unique structural motif that combines a pyrazole core with functional groups designed to enhance biological activity. The pyrazole scaffold is well-known for its versatility in drug design, often serving as a key pharmacophore in various therapeutic agents. The presence of a chloro substituent and a bulky 2,2-difluorobutyl group introduces specific electronic and steric properties that can modulate the compound's interactions with biological targets.

The synthesis of 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 2,2-difluorobutyl group, in particular, necessitates careful selection of reagents and catalysts to ensure high yield and purity. This structural feature not only contributes to the compound's unique physicochemical properties but also opens up possibilities for exploring its potential in drug discovery. The fluorine atoms in the side chain can enhance metabolic stability and binding affinity, making this compound an attractive candidate for further investigation.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine has been studied for its potential applications in various therapeutic areas, including anti-inflammatory and anticancer agents. The pyrazole core is known to exhibit a wide range of biological activities, and modifications such as chlorination and fluorination can further tailor these properties. Preliminary studies suggest that this compound may interact with specific enzymes or receptors, leading to desirable therapeutic effects.

The chloro substituent on the pyrazole ring is particularly noteworthy, as it can influence both the electronic distribution and the reactivity of the molecule. Chloro groups are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding affinity and metabolic stability. In contrast, the bulky 2,2-difluorobutyl group introduces steric hindrance, which can be crucial for optimizing drug-target interactions. This combination of features makes 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine with greater accuracy. Molecular docking studies have shown that this compound may bind effectively to certain protein targets, suggesting potential therapeutic applications. For instance, it has been hypothesized that this molecule could interfere with signaling pathways involved in inflammation or cancer progression. These findings underscore the importance of structural optimization in drug discovery and highlight the value of compounds with unique chemical profiles.

The CAS No. 2137581-28-1 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. Researchers often rely on CAS numbers to ensure consistency and accuracy when referencing specific chemical entities. As such, 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine represents an important tool for academic and industrial research in medicinal chemistry.

Future studies on 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine may focus on evaluating its pharmacokinetic properties and toxicological profile. Understanding how the body processes this compound will be essential for determining its suitability for clinical development. Additionally, exploring derivatives of this molecule could lead to new insights into its mechanism of action and potential therapeutic applications.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials like 4-chloro-1-(2,2-difluorobutyl)-1H-pyrazol-3-amine (CAS No. 2137581-28-1). Its unique structure and functional groups make it a valuable asset in synthetic chemistry and drug discovery programs. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.